Cas no 1506485-15-9 (3-(tert-butoxy)propane-1-thiol)

• Product Name: 3-(tert-butoxy)propane-1-thiol
• CAS No: 1506485-15-9
• MF: C₇H₁₆OS
• MW: 148.266341209412
• CID: 6394410
• PubChem ID: 80014310
• Update Time: 2025-09-28

3-(tert-butoxy)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(tert-butoxy)propane-1-thiol
• 1-Propanethiol, 3-(1,1-dimethylethoxy)-
• EN300-1839780
• SCHEMBL15355123
• AKOS018574313
• 1506485-15-9

• Inchi： 1S/C7H16OS/c1-7(2,3)8-5-4-6-9/h9H,4-6H2,1-3H3
• InChI Key： VEWHQDKHOIXHOB-UHFFFAOYSA-N
• SMILES： C(S)CCOC(C)(C)C

Computed Properties

• Exact Mass: 148.09218630g/mol
• Monoisotopic Mass: 148.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 65.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 10.2Ų

Experimental Properties

• Density: 0.901±0.06 g/cm3(Predicted)
• Boiling Point: 178.2±23.0 °C(Predicted)
• pka: 10.20±0.10(Predicted)

Additional information on 3-(tert-butoxy)propane-1-thiol

Comprehensive Overview of 3-(tert-butoxy)propane-1-thiol (CAS No. 1506485-15-9): Properties, Applications, and Industry Insights

3-(tert-butoxy)propane-1-thiol (CAS No. 1506485-15-9) is a specialized organic compound gaining attention in pharmaceutical and material science research. This thiol derivative features a unique molecular structure combining a tert-butoxy group with a propylthiol moiety, making it valuable for controlled synthesis and surface modification applications. Recent studies highlight its role as a building block in drug discovery and polymer chemistry, particularly where selective sulfur-based reactivity is required.

The compound's chemical stability under various conditions has made it a subject of interest in green chemistry research. With growing demand for sustainable synthesis methods, researchers are exploring how 3-(tert-butoxy)propane-1-thiol can facilitate atom-efficient reactions. Its low volatility compared to simpler thiols addresses workplace safety concerns while maintaining reactivity – a balance frequently searched by process chemists in pharmaceutical development forums.

Analytical characterization of CAS 1506485-15-9 reveals distinct spectral features that aid in quality control. The tert-butyl group generates characteristic signals in NMR spectroscopy (1H NMR: ~1.2 ppm singlet), while the thiol proton appears as a broad peak near 1.6 ppm. These markers help distinguish it from similar compounds – a common verification challenge noted in chemical database queries. Modern HPLC-MS methods achieve detection limits below 0.1% for purity assessment, crucial for research-grade material.

In material science, this compound serves as an effective surface modifier for metal nanoparticles and polymers. The tert-butoxy group provides steric control during self-assembly processes, while the thiol functionality enables strong substrate adhesion. Patent literature shows increasing use in conductive ink formulations and sensor coatings, aligning with industry trends toward printed electronics and wearable devices. Such applications respond to frequent searches about "thiol-based functional materials" in scientific databases.

Storage and handling of 3-(tert-butoxy)propane-1-thiol require attention to its moisture sensitivity. Best practices recommend argon atmosphere storage below 4°C, with desiccants to prevent hydrolysis of the ether linkage – a stability concern often discussed in chemical handling forums. The compound's compatibility with common organic solvents (THF, DCM, ethers) facilitates laboratory use, though its solubility profile varies significantly with temperature, as noted in several solvent optimization studies.

Emerging research explores the compound's potential in bioconjugation chemistry. The protected thiol group can be deprotected under mild conditions for selective protein modification – a technique gaining traction in antibody-drug conjugate development. This aligns with frequent queries about "controlled deprotection strategies" in medicinal chemistry communities. Recent publications demonstrate its utility in creating pH-responsive drug delivery systems, particularly for targeted cancer therapies.

The synthesis of CAS 1506485-15-9 typically proceeds via nucleophilic substitution between 3-bromopropanol and potassium tert-butoxide, followed by thiolation. Process chemists have optimized this route to achieve >90% yields, as documented in several patent applications from 2020-2023. Alternative methods using phase-transfer catalysis show promise for scale-up, addressing common industrial questions about cost-effective production of specialty thiols.

Environmental fate studies indicate 3-(tert-butoxy)propane-1-thiol undergoes aerobic degradation in soil systems with half-lives of 14-28 days. Its ecotoxicity profile suggests moderate aquatic toxicity (EC50 >100 mg/L), prompting proper wastewater management – an aspect increasingly searched by EHS professionals. The compound's biodegradation pathway involves initial cleavage of the ether bond, followed by oxidation of the thiol group, as confirmed in recent OECD 301 testing.

Regulatory status varies by region, with most jurisdictions classifying it as a research chemical rather than a commercial substance. Safety Data Sheets emphasize standard organic solvent precautions, with particular attention to skin contact prevention due to potential sensitization. These handling considerations appear frequently in laboratory safety discussions and chemical procurement platforms.

Future applications may leverage the compound's dual functionality for smart material design. Computational studies predict interesting conformational behavior when incorporated into polymer backbones, potentially enabling stimuli-responsive properties. Such theoretical explorations match growing academic interest in "programmable molecular architectures," as reflected in recent search trends across chemical literature databases.